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Compound Focus: Benzylideneacetone

CAS No.: 122-57-6

Cat. No.: S588542

Get Quote

Chemical Identity and Key Properties

The table below summarizes the fundamental identifiers and physical characteristics of trans-

benzylideneacetone.

Property Value / Description

Preferred IUPAC Name (3E)-4-Phenylbut-3-en-2-one [1] [2]

Other Common Names Benzalacetone, Methyl styryl ketone, trans-4-Phenyl-3-buten-2-one [1]

[2] [3]

CAS Registry Number 1896-62-4 (for the trans-isomer) [3] [4] [5]

Molecular Formula C₁₀H₁₀O [1] [3]

Average Mass 146.19 g/mol [1] [3]

Physical State Pale yellow solid [1]

Melting Point 39 °C to 42 °C [1] [3] [4]

Boiling Point 260 °C to 262 °C [1] [3]
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Property Value / Description

Water Solubility 1.3 g/L (practically insoluble) [1] [3]

Solubility in Other
Solvents

Freely soluble in alcohol; soluble in chloroform, ether, benzene [3] [4]

Synthesis and Chemical Reactions

The primary and most historically significant preparation of benzylideneacetone is via a Claisen-Schmidt

condensation between benzaldehyde and acetone [1] [6]. This base-catalyzed reaction is a classic example

of a carbon-carbon bond formation.
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Synthesis pathway of benzylideneacetone and its derivative [1] [7].

This synthesis can be performed with common bases like sodium hydroxide (NaOH) in a water/ethanol

medium [7] [6]. A key consideration is reaction control: using a strong, non-nucleophilic base like lithium

diisopropylamide (LDA) ensures a quantitative yield of the enolate ion from acetone, leading to high

efficiency in producing the monobenzylidene product [1].

Beyond its synthesis, benzylideneacetone serves as a building block for further reactions [1] [6]:

Formation of Dibenzylideneacetone (dba): It can undergo a second condensation with
benzaldehyde to form dibenzylideneacetone, a useful ligand in organometallic chemistry [1] [7].

Reaction at the Ketone: The carbonyl group can form derivatives like hydrazones [1] [6].
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Reaction at the Double Bond: The α,β-unsaturated system can undergo additions (e.g., with

bromine) or act as a dienophile in Diels-Alder reactions [1] [6].
Coordination Chemistry: It reacts with Fe₂(CO)₉ to form (benzylideneacetone)Fe(CO)₃, a reagent

used to transfer the Fe(CO)₃ unit to other organic molecules [1].

Biological and Functional Activities

Benzylideneacetone has two primary areas of application:

Biological Activity: It is identified as an inhibitor of the enzyme phospholipase A2 (PLA2) in
insects like the diamondback moth, indicating its potential relevance in agricultural or biochemical
research [5].

Industrial Uses: The compound is employed as a flavoring ingredient in food and as a component
in perfumes and fragrances [1] [8].

Safety and Handling Information

Proper handling is essential due to the compound's hazardous nature. The following table summarizes the

key hazard and precautionary statements.

Hazard Category GHS Statements [4]

GHS Pictogram GHS07 (Exclamation mark)

Signal Word Warning

| Hazard Statements | H315: Causes skin irritation. H317: May cause an allergic skin reaction. H319:

Causes serious eye irritation. H341: Suspected of causing genetic defects. H411: Toxic to aquatic life with

long lasting effects. | | Precautionary Statements | P261, P264, P271, P272, P280, P302+P352,

P305+P351+P338, P321, P332+P313, P333+P313, P337+P313, P362, P363, P403+P233, P405, P501 [1] [4]

|

Additional safety specifications include a flash point of 66 °C (150 °F) [3] [4]. The compound should be

stored in a dark place, sealed and dry, under inert gas at room temperature or refrigerated (0-10°C), as it

is both light and air sensitive [4].
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Commercial Availability

Trans-benzylideneacetone is readily available from multiple chemical suppliers. The table below lists

examples for reference.

Supplier Purity Package Size Price (USD)

TCI Chemicals [4] >98.0% (GC) 25 g $21

Sigma-Aldrich [3] ≥99% 50 g $67.7

TargetMol [9] 97.48% 2 g $33

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b588542#benzylideneacetone-e-isomer-trans-configuration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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